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Compound of Interest

Compound Name: Perfluoro-1-butene

Cat. No.: B089320

Essential Safety and Handling Guide for
Perfluoro-1-butene

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Perfluoro-1-butene (also known as Octafluoro-1-butene). Adherence to these protocols is
essential for ensuring the safety of all laboratory personnel. Perfluoro-1-butene is a gas under
pressure that can cause skin and serious eye irritation, and may lead to respiratory issues or
dizziness[1][2]. As a per- and polyfluoroalkyl substance (PFAS), it is considered a "forever
chemical,” necessitating specialized disposal procedures[1].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
Perfluoro-1-butene. This information is compiled from safety data sheets and should be
considered the minimum requirement for any procedure involving this chemical.
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Protection Type

Specific PPE
Requirement

Reason for
Requirement

Regulatory Standard
(if available)

Eye and Face

Protection

Tightly fitting safety
goggles or a full-face
shield[3][4][5][6].

To protect against
splashes of liquefied
gas and eye
irritation[1][3].

OSHA 29 CFR
1910.133, EN 166[5]

[7].

Hand Protection

Chemical-resistant
gloves (e.g., nitrile,
neoprene)[3][6]. Cold-
insulating gloves
when handling the

liquefied gas[1].

To prevent skin
irritation and frostbite
from contact with the

liquefied gas[1].

EU Directive
89/686/EEC, EN
374[4][5].

Body Protection

Chemical-resistant
apron or coveralls[3].
Fire/flame resistant
and impervious
clothing[4][5].

To shield the body
from chemical

splashes and spills[3].

Respiratory Protection

Required when
exposure limits are
exceeded or in case
of inadequate
ventilation. A full-face
respirator or a self-
contained breathing
apparatus (SCBA)
should be used[4][5]

[819].

To prevent inhalation
of gas, which can
cause respiratory
irritation, drowsiness,

and dizziness[1][2].

Foot Protection

Safety shoes[1].

General laboratory
safety and protection
from falling objects or

spills.

29 CFR 1910.136[1].

Experimental Protocols: Handling and Disposal
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Handling Procedures:

Ventilation: Always handle Perfluoro-1-butene in a well-ventilated area[1][7][10][11].

o Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are
readily accessible in the immediate vicinity of any potential exposure[1][10].

o Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling[1][10][11].

o Storage: Store cylinders in a dry, cool, well-ventilated area, protected from sunlight and away
from heat sources. Do not expose to temperatures exceeding 50°C (122°F)[1][10][11]. Keep
containers tightly closed when not in use[1][7][10][11].

o Leak Detection: Regularly check systems under pressure for leaks[1][10].
Disposal Plan:

Perfluoro-1-butene is classified as a "forever chemical" and requires special disposal methods
to prevent environmental contamination[1].

o Authorized Disposal: Do not discharge into drains or the environment[1]. The material must
be sent to an authorized incinerator equipped with an afterburner and a flue gas scrubber[1].

o Regulatory Guidance: Follow the EPA's "Interim Guidance on the Destruction and Disposal
of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and
Polyfluoroalkyl Substances" for detailed disposal protocols[1][12].

o Container Disposal: Dispose of the container in accordance with the instructions of a
licensed collector[1]. Do not pierce or burn the container, even after use[1].

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate Personal
Protective Equipment when handling Perfluoro-1-butene.

Caption: PPE selection workflow for handling Perfluoro-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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